Cas no 301176-49-8 (N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide
• CAS No: 301176-49-8
• MF: C₁₉H₁₆Cl₂N₂O₃S
• MW: 423.312941551209
• CID: 6529874
• Update Time: 2025-05-25

N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide
• N-(5-(2,5-dichlorobenzyl)thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide
• Acetamide, N-[5-[(2,5-dichlorophenyl)methyl]-2-thiazolyl]-2-(2-methoxyphenoxy)-

• Inchi： 1S/C19H16Cl2N2O3S/c1-25-16-4-2-3-5-17(16)26-11-18(24)23-19-22-10-14(27-19)9-12-8-13(20)6-7-15(12)21/h2-8,10H,9,11H2,1H3,(H,22,23,24)
• InChI Key： XACMBWXHGKUHLU-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC(Cl)=CC=C2Cl)S1)(=O)COC1=CC=CC=C1OC

Additional information on N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide

Comprehensive Overview of N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide (CAS No. 301176-49-8)

The compound N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide (CAS No. 301176-49-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and dichlorophenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets. This article delves into the compound's properties, synthesis, and emerging applications while addressing common queries from the scientific community.

One of the most frequently searched questions about N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide revolves around its synthetic pathways. The compound is typically synthesized through multi-step organic reactions, involving the condensation of 2-amino-5-(2,5-dichlorobenzyl)thiazole with 2-(2-methoxyphenoxy)acetyl chloride. This process highlights the importance of regioselective modifications to achieve high yields. Recent advancements in green chemistry have also explored solvent-free or catalytic methods to optimize its production, aligning with the growing demand for sustainable practices in chemical synthesis.

The pharmacological potential of CAS No. 301176-49-8 is another hot topic among researchers. Preliminary studies suggest that its thiazole core may exhibit anti-inflammatory or antimicrobial properties, though further in vitro and in vivo validation is required. Its structure-activity relationship (SAR) is also under investigation, particularly how the methoxyphenoxy group influences binding affinity to target proteins. These studies are often linked to broader trends in drug discovery, such as the search for novel small-molecule inhibitors against resistant pathogens.

In agrochemical contexts, N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide has been explored for its potential as a plant growth regulator or pesticide intermediate. The dichlorophenyl group is known to enhance lipophilicity, which could improve the compound's uptake in plant systems. However, environmental safety assessments remain critical, as stakeholders increasingly prioritize eco-friendly alternatives. This aligns with global discussions on sustainable agriculture and the reduction of synthetic chemical footprints.

From a commercial perspective, the availability of CAS No. 301176-49-8 is often questioned by suppliers and buyers. While it is not yet mass-produced, custom synthesis services from specialized fine chemical manufacturers cater to research demands. Pricing trends are influenced by factors like raw material costs and regulatory compliance, which are common concerns in niche chemical markets. Analytical data, including HPLC purity and spectroscopic characterization (e.g., NMR, MS), are essential for quality assurance and are frequently requested by end-users.

Looking ahead, the future of N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-2-(2-methoxyphenoxy)acetamide hinges on interdisciplinary collaboration. Innovations in computational chemistry (e.g., molecular docking) could accelerate its development by predicting interactions with biological targets. Meanwhile, the rise of AI-driven drug design platforms may uncover untapped applications for this compound. As research progresses, transparency in patent landscapes and toxicity profiles will be pivotal to its adoption across industries.